5-(Pyrimidin-4-yl)oxazole-4-carboxylic acid

• Molecular Formula: C8H5N3O3
• Molecular Weight: 191.14 g/mol
• IUPAC Name: 5-pyrimidin-4-yl-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C8H5N3O3/c12-8(13)6-7(14-4-11-6)5-1-2-9-3-10-5/h1-4H,(H,12,13)
• InChI Key: QOXBEQJZYJJLSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CN=C1C2=C(N=CO2)C(=O)O

Description

5-(Pyrimidin-4-yl)oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H5N3O3 and its molecular weight is 191.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 5-(pyrimidin-4-yl)oxazole-4-carboxylate (179 mg, 0.80 mmol) in THF/H2O (1:1, 6 mL) was treated with LiOH (60 mg, 1.43 mmol) at 0° C. The reaction mixture was stirred at 0° C. for 15 min, then diluted with EtOAc and 1N aq. HCl-solution was added (to reach pH=1). The layers were separated and the aq. layer extracted with EtOAc (2×), EtOAc/MeOH 4:1 then DCM/MeOH 4:1. The combined organic extracts were dried (Na2SO4), filtered and concentrated in vacuo to obtain the title compound as a solid which was used without further purification. LC-MS conditions A: tR=0.56 min, [M+H]+=192.47.